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Compound of Interest

Compound Name: LCB 03-0110 dihydrochloride

Cat. No.: B1150110

Audience: Researchers, scientists, and drug development professionals.

Introduction: LCB 03-0110 dihydrochloride is a potent, ATP-competitive small molecule
inhibitor primarily targeting the c-Src kinase with an IC50 of 1.3 nM.[1][2] It also demonstrates
inhibitory activity against other tyrosine kinases, including the Discoidin Domain Receptor 2
(DDRZ2) family, Bruton's tyrosine kinase (BTK), and Spleen tyrosine kinase (Syk).[2]
Functionally, LCB 03-0110 has been shown to suppress the transforming growth factor-beta 1
(TGF-B1)-induced activation of fibroblasts and the lipopolysaccharide (LPS)-induced activation
of macrophages in vitro.[1][2] These properties make it a valuable tool for research in fibrosis,
inflammation, and cancer.

Proper preparation of a stock solution is the first critical step for ensuring the accuracy and
reproducibility of experimental results. This document provides a detailed protocol for the
preparation, handling, and storage of LCB 03-0110 dihydrochloride stock solutions.

Chemical and Physical Properties

A summary of the key properties of LCB 03-0110 dihydrochloride is presented below.
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Property Value Reference
Molecular Weight 490.45 g/mol [1112][3]
Formula C24H23N302S-2HCI [2]

CAS Number 1962928-28-4 [1]
Appearance White solid powder [1]

Purity >98% (HPLC) [2]

Solubility and Storage

Proper storage is crucial to maintain the stability and activity of the compound. The following
table summarizes the solubility and recommended storage conditions.

Condition Recommendation Reference

Up to 100 mM (49.05 mg/mL).
Solubility in DMSO Sonication is recommended to [1][2]

aid dissolution.

Solubility in Water Up to 100 mM (49.05 mg/mL) [2]

Store at -20°C forup to 3
) years. Alternatively, desiccate
Storage (Solid Powder) [11[2]
at room temperature as per

some suppliers.

Aliguot and store at -80°C for
Storage (In Solvent) up to 1 year. Avoid repeated [1]
freeze-thaw cycles.

Mechanism of Action: Signaling Pathway Inhibition

LCB 03-0110 inhibits multiple tyrosine kinases involved in pathological signaling. The diagram
below illustrates its primary targets in the context of fibroblast and macrophage activation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dihydrochloride-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://www.targetmol.com/compound/lcb%2003-0110%20dihydrochloride
https://www.bio-techne.com/p/small-molecules-peptides/lcb-03-0110-dihydrochloride_5592
https://pubchem.ncbi.nlm.nih.gov/compound/LCB-03-0110-dihydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/LCB-03-0110-dihydrochloride
https://www.benchchem.com/product/b1150110#how-to-prepare-lcb-03-0110-dihydrochloride-stock-solution
https://www.benchchem.com/product/b1150110#how-to-prepare-lcb-03-0110-dihydrochloride-stock-solution
https://www.benchchem.com/product/b1150110#how-to-prepare-lcb-03-0110-dihydrochloride-stock-solution
https://www.benchchem.com/product/b1150110#how-to-prepare-lcb-03-0110-dihydrochloride-stock-solution
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1150110?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1150110?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

